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Compound of Interest

Compound Name: N-(Phenylacetyl)benzamide

Cat. No.: B15486114

For Researchers, Scientists, and Drug Development Professionals

N-(Phenylacetyl)benzamide, an N-acyl imide derivative, holds significant potential as a
versatile building block in the field of organic synthesis. Its unique structural feature,
possessing both a benzoyl and a phenylacetyl group attached to a central nitrogen atom, offers
a rich platform for diverse chemical transformations. This technical guide explores the
synthesis, key chemical properties, and potential applications of N-(Phenylacetyl)benzamide,
providing researchers with the foundational knowledge to leverage this compound in the design
and execution of novel synthetic strategies. While direct literature on this specific molecule is
limited, its reactivity can be inferred from the well-established chemistry of related N-acyl
imides, paving the way for its application in the construction of complex molecular
architectures.

Synthesis of N-(Phenylacetyl)benzamide

The most direct and plausible method for the synthesis of N-(Phenylacetyl)benzamide is the
N-acylation of benzamide with phenylacetyl chloride. This reaction typically proceeds in the
presence of a base to neutralize the hydrochloric acid byproduct.

Proposed Synthetic Scheme:
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Reactants Reaction Conditions

Benzamide Phenylacetyl Chloride (Base (e.g., Pyridine or Triethylamine)) (Anhydrous Solvent (e.g., DCM or THF))
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 To cite this document: BenchChem. [N-(Phenylacetyl)benzamide: A Versatile N-Acyl Imide
Building Block in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486114#n-phenylacetyl-benzamide-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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